methyl 6-amino-1H-indole-4-carboxylate

• IUPAC Name: methyl 6-amino-1H-indole-4-carboxylate
• InChI: InChI=1S/C10H10N2O2/c1-14-10(13)8-4-6(11)5-9-7(8)2-3-12-9/h2-5,12H,11H2,1H3
• InChI Key: PKIUHYJRVJSXEX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2C=CNC2=CC(=C1)N
• Molecular Formula: C10H10N2O2
• DSSTOX Substance ID: DTXSID60646089
• Molecular Weight: 190.20 g/mol
• CAS No.: 103956-00-9

Description

Methyl 6-amino-1H-indole-4-carboxylate is a derivative of indole, a significant heterocyclic system in natural products and drugs. Indole derivatives are known for their diverse biological activities, including antiviral, anti-inflammatory, anticancer, and antimicrobial properties . This compound, in particular, has shown potential in various scientific research applications due to its unique chemical structure.

Scientific Research Applications

Methyl 6-amino-1H-indole-4-carboxylate has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules.

Biology: The compound is used in the study of enzyme inhibitors and receptor binding studies.

Industry: The compound is used in the synthesis of dyes and pigments.

Future Directions

Indole derivatives, including “methyl 6-amino-1H-indole-4-carboxylate”, have shown diverse biological activities and have immense potential to be explored for newer therapeutic possibilities. Their role in the treatment of various disorders in the human body has attracted increasing attention in recent years.

Mechanism of Action

Target of Action

Methyl 6-amino-4-indolecarboxylate, also known as 6-Amino-4-indolecarboxylic acid methyl ester or methyl 6-amino-1H-indole-4-carboxylate, is a derivative of indole . Indole derivatives have been found to bind with high affinity to multiple receptors , suggesting that Methyl 6-amino-4-indolecarboxylate may also interact with a variety of targets.

Mode of Action

It has been reported that indole derivatives can exhibit a range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that Methyl 6-amino-4-indolecarboxylate may interact with its targets in a manner that modulates these biological processes.

Biochemical Pathways

Given the broad range of biological activities associated with indole derivatives , it is likely that this compound may influence multiple pathways

Pharmacokinetics

The compound’s log Kp (skin permeation) is -6.59 cm/s . Its lipophilicity, as measured by various log Po/w values, ranges from 0.8 to 1.63 . These properties suggest that Methyl 6-amino-4-indolecarboxylate has good bioavailability.

Result of Action

One study reported that a compound similar to methyl 6-amino-4-indolecarboxylate showed inhibitory activity against influenza a

Biochemical Analysis

Biochemical Properties

It is known that indole derivatives, which include this compound, possess various biological activities

Cellular Effects

It has been reported that indole derivatives can have a variety of effects on cell function . These effects can include impacts on cell signaling pathways, gene expression, and cellular metabolism.

Molecular Mechanism

It is known that indole derivatives can exert their effects at the molecular level through a variety of mechanisms . These can include binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression.

Temporal Effects in Laboratory Settings

The temporal effects of Methyl 6-amino-4-indolecarboxylate in laboratory settings are not yet fully known. It is known that indole derivatives can have long-term effects on cellular function .

Dosage Effects in Animal Models

The effects of Methyl 6-amino-4-indolecarboxylate at different dosages in animal models are not yet fully known. It is known that indole derivatives can have varying effects at different dosages .

Metabolic Pathways

The metabolic pathways that Methyl 6-amino-4-indolecarboxylate is involved in are not yet fully known. It is known that indole derivatives can be involved in a variety of metabolic pathways .

Transport and Distribution

The transport and distribution of Methyl 6-amino-4-indolecarboxylate within cells and tissues are not yet fully known. It is known that indole derivatives can interact with various transporters and binding proteins .

Subcellular Localization

The subcellular localization of Methyl 6-amino-4-indolecarboxylate and its effects on activity or function are not yet fully known. It is known that indole derivatives can be directed to specific compartments or organelles .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of methyl 6-amino-1H-indole-4-carboxylate typically involves the reaction of appropriate starting materials under specific conditions. One common method includes the reaction of 6-nitroindole with methyl chloroformate, followed by reduction of the nitro group to an amino group . The reaction conditions often involve the use of solvents like ethanol and catalysts such as palladium on carbon.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products .

Chemical Reactions Analysis

Types of Reactions

Methyl 6-amino-1H-indole-4-carboxylate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the amino group to other functional groups.

Substitution: Electrophilic substitution reactions are common due to the presence of the indole ring.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide are used under acidic conditions.

Reduction: Hydrogen gas in the presence of palladium on carbon is a typical setup.

Substitution: Halogenating agents such as N-bromosuccinimide (NBS) are used for bromination reactions.

Major Products Formed

The major products formed from these reactions include various substituted indole derivatives, which can be further utilized in the synthesis of more complex molecules .

Comparison with Similar Compounds

Similar Compounds

• Methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate
• Methyl 2-(1H-indole-3-carbonyl)thiazole-4-carboxylate
• Methyl indole-4-carboxylate

Uniqueness

Methyl 6-amino-1H-indole-4-carboxylate is unique due to its specific substitution pattern on the indole ring, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity and biological activity, making it valuable for specific research applications .